Cas no 937640-04-5 (3-methyl-3-(thiophen-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(thiophen-2-yl)butanoic acid
• CAS No: 937640-04-5
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 3155687
• PubChem ID: 28743108
• Update Time: 2025-09-22

3-methyl-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thiophen-2-yl)butanoic acid
• 3-methyl-3-(thiophen-2-yl)butanoicacid
• 3-methyl-3-thiophen-2-ylbutanoic acid
• AKOS000320319
• 937640-04-5
• EN300-74316
• Z336081084
• CS-0259875
• MMB64004

• Inchi： 1S/C9H12O2S/c1-9(2,6-8(10)11)7-4-3-5-12-7/h3-5H,6H2,1-2H3,(H,10,11)
• InChI Key： GYQSAQFVAGSXDW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 184.05580079Da
• Monoisotopic Mass: 184.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds